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Compound of Interest

Compound Name: Desamino Glufosinate-d3

Cat. No.: B13832036

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data, handling
procedures, and biological context for Desamino Glufosinate-d3 (also known as 3-
Methylphosphinicopropionic acid-d3 or MPP-d3). This document is intended to support
researchers, scientists, and drug development professionals in the safe and effective use of

this compound.

Chemical and Physical Properties

Desamino Glufosinate-d3 is a deuterated metabolite of the herbicide Glufosinate. While a
specific Safety Data Sheet (SDS) for the deuterated form is not readily available, data for the
non-deuterated form, 3-Methylphosphinicopropionic acid (MPP), and the parent compound,
Glufosinate-ammonium, provide a basis for safety and handling protocols.

Table 1: Physical and Chemical Properties of Desamino Glufosinate-d3 and Related

Compounds
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3-
Desamino Methylphosphinico  Glufosinate-
Property . Do . .
Glufosinate-d3 propionic Acid ammonium
(MPP)
2-amino-4-
4-(Hydroxy- (2-
) ) (hydroxymethylphosp
Synonyms (trideuteriomethyl)pho  Carboxyethyl)methylp ) ) )
) ) o ) hinyl)butanoic acid
sphoryl)butanoic acid hosphinic acid, MPPA _
monoammonium salt
CAS Number 1794938-71-8[1] 15090-23-0 77182-82-2
Molecular Formula C5H8D304P[1] C4H904P C5H15N204P
Molecular Weight 169.13 g/mol [1] 152.09 g/mol 198.2 g/mol
) ) ] ) Crystalline solid with a
Appearance White Solid[2] White Solid[2] )
slightly pungent odour
] ] ] approx. 95°C (dec.)[2]
Melting Point Not available 3] 215°C
- _ _ 488.6+£28.0 °C _
Boiling Point Not available ) Not available
(Predicted)[3]
' _ 1.372+0.06 g/cm3 ]
Density Not available ) Not available
(Predicted)[3]
Store in a cool, dry
Storage Temperature 2-8°C[3] 2-8°C[3]

place.

Hazard Identification and Toxicology

A complete toxicological profile for Desamino Glufosinate-d3 is not available. The following

information is based on the Safety Data Sheet for the disodium salt of its non-deuterated

analogue, 3-Methylphosphinicopropionic Acid (MPP), and data for the parent compound,

Glufosinate-ammonium.

Table 2: Hazard Information
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Hazard

3-
Methylphosphinicopropion
ic Acid Disodium Salt

Glufosinate-ammonium

GHS Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.

H319: Causes serious eye

H302: Harmful if swallowed.
H360FD: May damage fertility.
May damage the unborn child.

H373: May cause damage to

irritation. organs through prolonged or
repeated exposure.
Signal Word Warning Danger
Acute Toxicity (Oral) Category 4 Category 4
Skin Corrosion/Irritation Category 2 Not classified as a skin irritant.
) o Causes substantial but
Serious Eye Damage/Irritation Category 2A

temporary eye injury.

Reproductive Toxicity

Not classified

Category 1B

Specific Target Organ Toxicity
(Repeated Exposure)

Not classified

Category 2

Note: The toxicological properties of Desamino Glufosinate-d3 have not been thoroughly

investigated. The information presented should be used as a guide, and the compound should

be handled with the caution appropriate for a substance of unknown toxicity.

Experimental Protocols: Safe Handling and Use

Given the limited specific data for Desamino Glufosinate-d3, a conservative approach to

handling based on best practices for analytical standards and related compounds is

recommended.

Personal Protective Equipment (PPE)

A comprehensive range of PPE should be worn when handling Desamino Glufosinate-d3 to

minimize exposure.[4]
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o Eye Protection: Chemical splash goggles are essential to protect against splashes.[4] A face
shield should be used for additional protection.

» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[4]

» Body Protection: A lab coat or chemical-resistant apron should be worn. For larger quantities
or when there is a risk of splashing, chemical-resistant coveralls are recommended.[4]

» Respiratory Protection: If working with the solid form where dust may be generated, or with
solutions that may produce aerosols, a respirator is necessary.

Engineering Controls

o Work with Desamino Glufosinate-d3 should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

e An eyewash station and a safety shower must be readily accessible.

Handling Procedures

¢ Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

When not in use, store the compound in a tightly sealed, properly labeled container.

Storage

» Store in a cool, dry, and well-ventilated area.
o Keep the container tightly closed.

 Recommended storage temperature is 2-8°C.[3]

Disposal
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» Dispose of waste in accordance with local, state, and federal regulations.

e Do not allow the material to enter drains or waterways.

Emergency Procedures
First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

» In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Seek medical attention if irritation persists.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Accidental Release Measures

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal.

o Large Spills: Dike the area to contain the spill. Prevent the material from entering drains or
waterways. Collect the material for disposal.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: May include oxides of carbon, nitrogen, and phosphorus.

Biological Pathways and Mechanisms
Glufosinate Metabolism
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Desamino Glufosinate (MPP) is a known metabolite of Glufosinate. The metabolic pathway

involves the deamination of the parent compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Desamino Glufosinate-d3 Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13832036#desamino-glufosinate-d3-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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